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Compound of Interest

Compound Name: Direct blue 67

Cat. No.: B1217340

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a Direct Blue 67 stock
solution for use in various research applications. Direct Blue 67 is a water-soluble anionic dye
utilized in textile dyeing, as well as in the paper and leather industries.[1] Its application in a
laboratory setting may include its use as a stain or dye in various assays.

Physicochemical and Safety Data

A summary of the key quantitative and qualitative data for Direct Blue 67 is presented below.

Proper handling and storage are crucial for maintaining the integrity and stability of the stock
solution.
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Property Value Reference
CAS Number 3354-97-0 [1112]
Molecular Formula C34H24N5Na3012S3

Molecular Weight 859.75 g/mol

Physical Appearance Bluish-Red to Black Powder

Soluble in water; Slightly
Solubility soluble in ethanol; Insoluble in

most organic solvents.

Store in a cool, dry place away
Storage from direct sunlight and [3114]

oxidizing agents.

May be harmful if swallowed or
Primary Hazards inhaled. May cause skin and [51[6]

eye irritation.

Experimental Protocol: Preparation of a 1% (wl/v)
Direct Blue 67 Stock Solution

This protocol details the steps for preparing a 1% (weight/volume) stock solution of Direct Blue
67 in water. This concentration is a common starting point for many applications and can be
further diluted as required.

Materials:

Direct Blue 67 powder (CAS: 3354-97-0)

High-purity deionized or distilled water

50 mL conical tube or volumetric flask

Magnetic stirrer and stir bar (optional)

Weighing paper or boat
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e Spatula
e Analytical balance

o Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat, and a
dust mask or respirator when handling the powder.

Procedure:

o Safety Precautions: Before starting, ensure you are wearing the appropriate PPE. Handle
the Direct Blue 67 powder in a well-ventilated area or a chemical fume hood to avoid
inhalation.[4][7]

e Weighing the Dye: Tare the analytical balance with a clean weighing boat. Carefully weigh
out 0.5 g of Direct Blue 67 powder using a spatula.

e Initial Dissolution: Add approximately 30-40 mL of deionized water to a 50 mL conical tube or
volumetric flask. If using a magnetic stirrer, add the stir bar to the flask.

e Adding the Dye: Carefully transfer the weighed Direct Blue 67 powder into the water. To
ensure all the powder is transferred, you can rinse the weighing boat with a small amount of
the water from the flask and add it back.

e Dissolving the Dye: Secure the cap on the tube/flask and vortex or place it on a magnetic
stirrer at a moderate speed. Allow the solution to mix until all the dye powder is completely
dissolved. This may take some time. Gentle warming in a water bath (around 50°C) can aid
dissolution.[8]

o Adjusting the Final Volume: Once the dye is fully dissolved, carefully add deionized water to
bring the total volume of the solution up to 50 mL. If using a volumetric flask, add water until
the bottom of the meniscus is on the calibration mark.

e Final Mixing and Storage: Cap the container and invert it several times to ensure the solution
is homogeneous. Label the container clearly with the name of the solution ("1% Direct Blue
67 Stock Solution"), the date of preparation, and your initials.

o Storage: Store the stock solution in a tightly sealed container in a cool, dark, and dry place.
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Visualizations

Experimental Workflow for Stock Solution Preparation

Workflow for 1% Direct Blue 67 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a 1% Direct Blue 67 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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